Cas no 497944-81-7 (4(1H)-Pyrimidinone, 2-(butylamino)-)

• Product Name: 4(1H)-Pyrimidinone, 2-(butylamino)-
• CAS No: 497944-81-7
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 1535634
• Update Time: 2024-08-23

4(1H)-Pyrimidinone, 2-(butylamino)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-(butylamino)-

• Inchi： 1S/C8H13N3O/c1-2-3-5-9-8-10-6-4-7(12)11-8/h4,6H,2-3,5H2,1H3,(H2,9,10,11,12)
• InChI Key： IFHCHOPAMQIIIA-UHFFFAOYSA-N
• SMILES： C1(NCCCC)NC=CC(=O)N=1

Computed Properties

• Exact Mass: 167.10599

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• PSA: 53.49
• pka: 9.52±0.40(Predicted)